ethyl 1,5-dimethyl-1H-pyrrole-2-carboxylate
Overview
Description
Ethyl 1,5-dimethyl-1H-pyrrole-2-carboxylate, also known as ethyl 2-(1,5-dimethyl-1H-pyrrol-2-yl)acetate, is an organic compound with a unique pyrrole structure. It has the molecular formula C9H13NO2 .
Synthesis Analysis
The synthesis of similar compounds often involves the use of β-ketothioamides and ethyl cyanoacetate as substrates, with lipase serving as a catalyst . Another method involves the Knorr’s reaction and the production of diethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate; alkylation with ethyl chloroacetate by K2CO3 in dimethylformamide producing the related N-ethyl carboxylate pyrrole .Molecular Structure Analysis
The molecular structure of ethyl 1,5-dimethyl-1H-pyrrole-2-carboxylate can be represented by the SMILES stringCCOC(=O)c1ccc[nH]1 . The InChI key is PAEYAKGINDQUCT-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
Ethyl 1,5-dimethyl-1H-pyrrole-2-carboxylate is a solid compound . Its molecular weight is 167.2050 .Scientific Research Applications
- Anticancer Properties : Ethyl 1,5-dimethyl-1H-pyrrole-2-carboxylate derivatives have shown promising cytotoxic activity against cancer cell lines . Researchers explore their potential as novel chemotherapeutic agents.
- Enzymatic Catalysis : Lipases and other enzymes can catalyze the synthesis of pyrrole derivatives. Investigating their role in the formation of ethyl 1,5-dimethyl-1H-pyrrole-2-carboxylate disulfides could be relevant .
Drug Discovery and Medicinal Chemistry
Catalysis
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrrole derivatives, which include this compound, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
It is known that pyrrole derivatives interact with their targets, leading to various biological activities .
Biochemical Pathways
Pyrrole derivatives are known to exhibit a wide range of biological activities, suggesting that they may affect multiple pathways .
Result of Action
It is known that pyrrole derivatives can exhibit various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
properties
IUPAC Name |
ethyl 1,5-dimethylpyrrole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-4-12-9(11)8-6-5-7(2)10(8)3/h5-6H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOXGCQCHUPPQBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(N1C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1,5-dimethyl-1H-pyrrole-2-carboxylate | |
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